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Introduction

BVT948 is a cell-permeable, irreversible, and non-competitive inhibitor of protein tyrosine
phosphatases (PTPs).[1] Its mechanism of action involves the catalysis of hydrogen peroxide-
dependent oxidation of the target PTPs. While initially investigated for its effects on insulin
signaling, emerging research has highlighted its potential utility in the field of neuroscience,
particularly in the context of neuropathic pain and the modulation of key neuronal signaling
pathways. This document provides detailed application notes and experimental protocols for
the use of BVT948 in neuroscience research.

Quantitative Data

BVT948 exhibits inhibitory activity against several protein tyrosine phosphatases. The following
table summarizes its reported IC50 values.
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Target PTP IC50 (uM)
SHP-2 0.09

YopH 0.7
PTP1B 0.9

LAR 15
TCPTP 1.7

Table 1: Inhibitory Potency of BVT948 against Various Protein Tyrosine Phosphatases.[1]

Signaling Pathways

BVT948's role as a PTP inhibitor allows it to modulate critical signaling pathways in neurons.

Below are diagrams illustrating its known and potential mechanisms of action in a neuroscience
context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668148#experimental-use-of-bvt948-in-
neuroscience]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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